Cas no 66719-52-6 (2,2-Dimethyloctan-4-ol)
2,2-Dimethyloctan-4-ol structure
Product Name:2,2-Dimethyloctan-4-ol
CAS No:66719-52-6
MF:C10H22O
MW:158.281083583832
CID:2796330
PubChem ID:53428788
Update Time:2025-04-21
2,2-Dimethyloctan-4-ol Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL12595644
- 66719-52-6
- DTXSID50699908
- AKOS013206121
- 2,2-Dimethyloctan-4-ol
-
- Inchi： 1S/C10H22O/c1-5-6-7-9(11)8-10(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key： IVLDCRDTRQCTIY-UHFFFAOYSA-N
- SMILES： OC(CCCC)CC(C)(C)C
Computed Properties
- Exact Mass: 158.167065321g/mol
- Monoisotopic Mass: 158.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 91.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
2,2-Dimethyloctan-4-ol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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